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Compound of Interest

Compound Name: Ammonium salicylate

Cat. No.: B3423686

Ammonium salicylate (NH4C7H503), the ammonium salt of salicylic acid, is a compound
utilized in pharmaceuticals, cosmetics, and analytical chemistry.[1][2][3] While its molecular
formula (C7HsNO3) and synthesis—a straightforward acid-base reaction between salicylic acid
and ammonia—are well-established, a deeper understanding of its solid-state properties is
crucial for its application in drug development and materials science.[1][4] The efficacy, stability,
and bioavailability of an active pharmaceutical ingredient (API) are intrinsically linked to its
crystal structure. This guide provides a detailed examination of the crystal structure of
ammonium salicylate, moving from the fundamental crystallographic data to the intricate
supramolecular architecture that dictates its physicochemical properties. The core of this
analysis is based on the definitive synchrotron study by Klepeis et al., which serves as the
primary source for the crystallographic data presented herein.[5][6]

Section 1: Crystallographic Data and Molecular
Geometry

The foundation of understanding a crystalline material lies in its unit cell parameters and
symmetry. Ammonium salicylate crystallizes in the monoclinic system with the space group
P21/n.[5][6] This determination, achieved through single-crystal X-ray diffraction using high-
intensity synchrotron radiation, provides a precise, three-dimensional map of the atomic
arrangement at a low temperature (150 K) to minimize thermal vibrations.[5]

The asymmetric unit of the crystal contains one ammonium cation (NHa4*) and one salicylate
anion (C7Hs0s7).[5] The salicylate anion maintains its characteristic geometry, featuring a
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planar phenyl ring with carboxylate and hydroxyl groups at adjacent positions. The ammonium
cation exists as a regular tetrahedron.

Table 1: Crystallographic Data for Ammonium Salicylate

Parameter Value Source
Chemical Formula NH4*-C7Hs503~ [5]
Formula Weight 155.15 g-mol—t [5][6]
Crystal System Monoclinic [4115]
Space Group P21/n [5]1[6]
a 6.0768 (6) A [5][6]
b 20.089 (2) A [5][6]
c 6.3353 (7) A [5][6]
B 102.768 (1)° [5][6]
Volume (V) 754.28 (14) As [5]

Z (Formula units per cell) 4 [5][6]
Temperature 150 K [5]

| Radiation | Synchrotron (A = 0.77490 A) |[5] |

Section 2: Supramolecular Architecture and
Intermolecular Forces

The defining feature of the ammonium salicylate crystal structure is its extensive network of
hydrogen bonds. These non-covalent interactions are the primary stabilizing force, linking the
individual ions into a robust, two-dimensional array.[5][7] This intricate network is not random; it
follows a specific and repeating pattern that dictates the material's overall properties.

The ammonium cation, with its four protons, acts as a hydrogen bond donor. The salicylate
anion, with its carboxylate and hydroxyl oxygen atoms, serves as the hydrogen bond acceptor.
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The interaction is dominated by the hydrogen bonding between the ammonium ions and the
highly polarized carboxylate groups of the salicylate anions.[5] This primary interaction creates
a fascinating supramolecular motif: two ammonium ions connect two salicylate ions, forming
alternating eight- and twelve-membered rings.[5] These rings propagate through the crystal,
forming extended ribbon-like strips that run parallel to the c-axis. The phenyl rings of the
salicylate anions are attached to these ribbons in a zigzag pattern and stack along the a-axis.

[5]

Additionally, weaker hydrogen bonds exist between the ammonium ions and the hydroxyl
groups of the salicylates.[5][7] This comprehensive hydrogen-bonding scheme is crucial for
stabilizing the crystal packing. Unlike some other aromatic structures, there is no significant t-
Tt stacking between the salicylate phenyl rings, indicating that hydrogen bonding is the
dominant intermolecular force.[5]
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Caption: Workflow for the experimental determination of crystal structure.

Section 4: Structure-Property Relationships

The arrangement of atoms and molecules in the crystal lattice directly influences the
macroscopic properties of the material, a core concept in solid-state chemistry and drug
development.
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Table 2: Physicochemical Properties of Ammonium Salicylate

o Structural
Property Value | Description . Source
Rationale
The ordered
crystalline lattice
. diffracts light,
Colorless or white . .
. appearing white.
crystalline powder. .
Appearance . Electronic [1]1[6][8]
Discolors on o
. transitions upon
exposure to light. .
light exposure can
cause
discoloration.
The ionic nature
(NHa*, C7Hs037) and
) extensive hydrogen
Very soluble in water ) ]
. ) bonding capacity
Solubility (1 gin 1 mL); soluble [1109]

in ethanol.

allow for favorable
interactions with polar
solvents like water

and ethanol.

Decomposes at

Thermal Stability
~213°C.

The energy required
to overcome the
strong, extensive
hydrogen-bonding
network in the crystal [1112]
lattice is significant,

leading to a relatively

high decomposition

temperature.

| Acidity | Aqueous solution is slightly acidic. | The ammonium ion (NHa4%) is the conjugate acid

of a weak base (NHs) and can donate a proton to water, creating a slightly acidic solution. | [1]
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The high solubility in water is a direct consequence of the ionic character and the ability of the
ammonium and salicylate ions to form strong hydrogen bonds with water molecules, which can
effectively compete with and break down the crystal lattice. The thermal stability is also
noteworthy; significant thermal energy is required to disrupt the two-dimensional hydrogen-
bonded array holding the ions together.

Conclusion

The crystal structure of ammonium salicylate is a well-ordered, three-dimensional
arrangement primarily stabilized by a robust and extensive two-dimensional network of
hydrogen bonds. Dominated by interactions between the ammonium cations and the
carboxylate groups of the salicylate anions, this network forms unique eight- and twelve-
membered ring motifs. This specific supramolecular architecture, determined definitively by
single-crystal X-ray diffraction, is the underlying reason for the compound's key
physicochemical properties, including its high water solubility and thermal stability. For
professionals in drug development and materials science, this detailed structural knowledge is
paramount for controlling crystallization, predicting stability, and formulating ammonium
salicylate for its intended applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3423686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

